Cas no 5471-26-1 (4-chloronaphthalene-1-carbaldehyde)

• Product Name: 4-chloronaphthalene-1-carbaldehyde
• CAS No: 5471-26-1
• MF: C₁₁H₇ClO
• MW: 190.625682115555
• MDL: MFCD00995871
• CID: 378370
• PubChem ID: 230771
• Update Time: 2025-06-07

4-chloronaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde,4-chloro-
• 4-chloro-1-naphthaldehyde
• 4-chloronaphthalene-1-carbaldehyde
• 4-Chlor-[1]naphthaldehyd
• 4-chloro-[1]naphthaldehyde
• 4-chloro-1-naphthalenecarboxaldehyde
• 4-chloro-1-naphthylaldehyde
• 4-chloro-naphthalene-1-carbaldehyde
• AC1L5K8V
• AC1Q6QCR
• AR-1G1891
• CTK5A2377
• NSC26050
• 4-chloronaphthalenecarbaldehye
• 5471-26-1
• DTXSID60282466
• NSC-26050
• CS-0327010
• SCHEMBL1254074
• MFCD00995871
• SY265868
• DDYBAABYDNWVPI-UHFFFAOYSA-N
• AC8814
• DB-087345

• MDL： MFCD00995871
• Inchi： 1S/C11H7ClO/c12-11-6-5-8(7-13)9-3-1-2-4-10(9)11/h1-7H
• InChI Key： DDYBAABYDNWVPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 381.02849
• Monoisotopic Mass: 190.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.295
• Boiling Point: 333.2°Cat760mmHg
• Flash Point: 159.7°C
• Refractive Index: 1.616
• PSA: 93.83
• LogP: 3.30570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 4-chloronaphthalene-1-carbaldehyde

1-Naphthalenecarboxaldehyde, 4-chloro-: A Comprehensive Overview

The compound 1-Naphthalenecarboxaldehyde, 4-chloro- (CAS No. 5471-26-1) is a notable aromatic aldehyde that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound features a naphthalene ring system with a carboxaldehyde group at position 1 and a chlorine substituent at position 4. Its unique structure makes it highly versatile for various applications.

1-Naphthalenecarboxaldehyde, 4-chloro- has been extensively studied for its potential in drug discovery and biomedical research. Recent studies have highlighted its role as a promising lead compound in the development of antitumor agents. For instance, researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation, making it a valuable candidate for anticancer drug development.

Another area of focus is the use of 1-Naphthalenecarboxaldehyde, 4-chloro- in materials science. Its naphthalene moiety provides excellent electron transport properties, which have been leveraged in the creation of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). These applications underscore the compound's importance in cutting-edge technologies.

Furthermore, 1-Naphthalenecarboxaldehyde, 4-chloro- has been employed as a sensitive reagent in analytical chemistry for the detection of various analytes. Its reactivity and stability make it ideal for use in chemical sensors and detection systems, particularly in the fields of environmental monitoring and food safety.

Recent advancements in synthetic chemistry have also led to improved methods for the preparation of 1-Naphthalenecarboxaldehyde, 4-chloro-. These include Friedel-Crafts alkylation techniques and novel oxidation strategies, which enhance both yield and purity. Such innovations are critical for meeting the growing demand in both academic and industrial settings.

Considering its toxicological profile, 1-Naphthalenecarboxaldehyde, 4-chloro- is generally handled with care due to its aldehyde group, which can be irritating to eyes and skin. However, when proper safety protocols are followed, it remains a safe compound for use in controlled environments.

Finally, the storage of 1-Naphthalenecarboxaldehyde, 4-chloro- requires attention to specific conditions to maintain its integrity. It should be stored in a cool, dry place, away from direct light and incompatible materials. Proper ventilation is also essential when handling this compound.